Cas no 922-16-7 (2-Propenoic acid, 3-chloro-2-methyl-, methyl ester)
922-16-7 structure
Product Name:2-Propenoic acid, 3-chloro-2-methyl-, methyl ester
CAS No:922-16-7
MF:C5H7ClO2
MW:134.560880899429
CID:741855
PubChem ID:54075272
Update Time:2025-04-19
2-Propenoic acid, 3-chloro-2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-chloro-2-methyl-, methyl ester
- Methyl 3-chloro-2-methyl-2-propenoate
- 922-16-7
- DTXSID401288566
-
- Inchi: 1S/C5H7ClO2/c1-4(3-6)5(7)8-2/h3H,1-2H3
- InChI Key: MJFYKGUKOYPESV-UHFFFAOYSA-N
- SMILES: ClC=C(C(=O)OC)C
Computed Properties
- Exact Mass: 134.0134572g/mol
- Monoisotopic Mass: 134.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, 3-chloro-2-methyl-, methyl ester Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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